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For researchers, scientists, and drug development professionals, selecting the appropriate
material for cryogenic storage is critical to ensure sample integrity, safety, and experimental
reproducibility. This guide provides an objective comparison of Tefzel® (ETFE) against other
common fluoropolymers—PFA, FEP, and PCTFE—for cryogenic applications, supported by
experimental data and standardized testing protocols.

Ethylene tetrafluoroethylene (ETFE), commonly known by the brand name Tefzel®, is a
fluoropolymer known for its exceptional mechanical toughness, impact strength, and resistance
to abrasion.[1][2] These properties, combined with a wide service temperature range, make it a
candidate for demanding applications, including those at cryogenic temperatures.[3][4][5]
However, its performance must be carefully weighed against other fluoropolymers that also see
use in cryogenic environments.

Quantitative Performance Comparison

The selection of a material for cryogenic storage hinges on its mechanical and thermal
properties at extremely low temperatures. As materials are cooled to cryogenic levels (below
-150°C), they generally become stronger and stiffer but also more brittle. The following tables
summarize key performance data for ETFE and its alternatives at liquid nitrogen temperature
(77 K/-196 °C).

Table 1: Mechanical Properties of Fluoropolymers at Cryogenic Temperature (77 K)
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Test
Property ETFE PFA FEP PCTFE

Method
Tensile

ASTM D638/
Strength 179.31 114.71 107.54 193.35

ISO 527
(MPa)
Elongation at ASTM D638/

3.52 4.88 5.25 3.35

Break (%) ISO 527
Young's

ASTM D638/
Modulus 4.85 3.28 2.98 5.65

ISO 527
(GPa)
Impact
Strength, No Break No Yield No Break 2.5-2.7 ft-Ib/in  ASTM D256
Izod

Data sourced
from a 2023
study on
polymer films
for cryogenic
applications.

[6]

Table 2: Thermal and General Properties
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Property ETFE PFA FEP PCTFE
Min. Service
-200°C[7] -260°C[8] -260°C[9] -240°C[10][11]
Temp.
Max. Service
. 150°CJ[1] 260°C[8][12] 200°C[9][12] 120°CJ[10]
emp.

Coefficient of

Thermal
_ 5-9[13] 12[13] 8.3-10.5[13] 4.5-7.0[13]
Expansion (103
K1)
Chemical )
) Excellent Superior Excellent Excellent
Resistance
Mechanical ] High Rigidity[14]
Superior[2] Good Good
Toughness [15]

Analysis of Performance Data

The experimental data reveals distinct advantages and trade-offs for each material in cryogenic
conditions:

» Tefzel® (ETFE) stands out for its superior mechanical toughness and impact strength, often
registering "no break" in Izod impact tests.[2] Its tensile strength at 77 K is significantly higher
than that of PFA and FEP, second only to PCTFE.[6] This makes ETFE an excellent choice
for applications requiring high durability and resistance to physical abuse.[1][2]

o PCTFE (Polychlorotrifluoroethylene) exhibits the highest tensile strength and stiffness
(Young's Modulus) at cryogenic temperatures.[6] Its rigidity and dimensional stability make it
a prime material for components like valve seats and seals where minimal deformation under
load is critical.[10][11][14] However, it has the lowest elongation at break, indicating higher
brittleness.

o PFA (Perfluoroalkoxy) and FEP (Fluorinated Ethylene Propylene) show lower tensile strength
compared to ETFE and PCTFE but exhibit greater ductility, as indicated by their higher
elongation at break percentages.[6] This flexibility at cryogenic temperatures can be
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advantageous in certain applications.[16] PFA generally offers the highest service
temperature among the group and excellent chemical resistance, similar to PTFE.[8][12] FEP
provides a balance of properties and is often a more cost-effective option.[12][16]

Experimental Protocols

The data presented is derived from standardized testing methodologies adapted for cryogenic
conditions. Understanding these protocols is essential for interpreting the results and designing
further experiments.

Cryogenic Tensile Properties (ASTM D638 / ISO 527)

This test determines a material's strength and ductility under tension.

Specimen Preparation: Standard dumbbell-shaped specimens are prepared according to
ASTM D638 specifications.[17][18][19]

Conditioning: Specimens are conditioned to eliminate variables from temperature and
humidity.[20]

Testing Procedure: The test is conducted on a universal testing machine (UTM).[18] For
cryogenic testing, the specimen and grips are submerged in a dewar filled with liquid
nitrogen (LN2) to maintain a constant temperature of 77 K (-196°C). The UTM pulls the
specimen at a constant rate of crosshead movement until it fractures.[6]

Data Collection: A load cell measures the applied force, and an extensometer measures the
elongation. From this, tensile strength, elongation at break, and tensile modulus are
calculated.[18]

Notched Izod Impact Strength (ASTM D256)

This test measures the impact resistance of a material, or its ability to absorb energy during a
sudden blow.[21][22][23]

e Specimen Preparation: A rectangular bar of the material is prepared with a specific V-notch
machined into it to create a stress concentration point.[24]
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» Conditioning: For cryogenic testing, specimens are conditioned in a freezer at the target
temperature (e.g., -196°C) for several hours to ensure thermal equilibrium.[21]

o Testing Procedure: The conditioned specimen is quickly clamped into the test fixture of a
pendulum impact tester.[21] A weighted pendulum is released, swinging down to strike and
break the specimen at the notch.

» Data Collection: The energy absorbed by the specimen during the fracture is measured by
the height to which the pendulum swings after impact. Results are typically expressed in J/m
or ft-Ib/in.[21] A "no break" result indicates very high toughness where the specimen does not
fracture under the maximum impact of the pendulum.[2]

Liquid Oxygen (LOX) Compatibility (ASTM G86 / ISO
21010)

For applications involving liquid oxygen, compatibility testing is a critical safety measure to
ensure the material will not react violently upon impact.[25][26][27]

e Specimen Preparation: A sample of the material is placed in a test cup.[27]

o Testing Procedure: The cup is filled with liquid oxygen.[27] A pre-cooled striker pin is placed
on the specimen, and a standard weight (e.g., 10 kg) is dropped from a specified height
(e.g., 1 m), transmitting a known impact energy to the sample.[26][27] This is typically
repeated on multiple samples (e.g., 20) to ensure reliability.[27]

o Data Collection: The observer records any evidence of a reaction, such as a flash, charring,
or detonation.[27][28] The material passes if no reactions are observed across the series of
tests.

Visualized Workflows and Logic

To aid in the practical application of this data, the following diagrams illustrate key decision-
making and experimental processes.
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Start: Define Cryogenic
Application Requirements

A

Consider ETFE
Yes (Superior Toughness,
High Impact Strength)

Y

Consider PCTFE
(Highest Strength/Stiffness,
Dimensionally Stable)

Consider PFA or FEP
(Higher Ductility)

Consider PFA Consider FEP
(Highest Temp Resistance) (Balanced Properties)

Final Material
Selection

Click to download full resolution via product page

Caption: Material selection logic for cryogenic fluoropolymers.
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(ASTM D638)
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'

3. Mount Specimen in
UTM Grips

4. Submerge in LN2 Dewar
(Cool to 77 K)

5. Allow Temperature
to Equilibrate

6. Apply Tensile Load
at Constant Speed

7. Continue Until
Specimen Fractures

8. Record Load and
Elongation Data

9. Calculate Tensile Strength,
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Caption: Experimental workflow for cryogenic tensile testing.

Conclusion
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The choice between Tefzel® (ETFE) and other fluoropolymers for cryogenic storage is
application-dependent.

o Tefzel® (ETFE) is the premier choice for applications demanding maximum mechanical
toughness, abrasion resistance, and high impact strength at cryogenic temperatures. Its
balance of strength and retained properties makes it highly reliable for containers, tubing,
and components that may experience physical stress.[3]

o PCTFE should be selected for applications where dimensional stability, rigidity, and the
highest possible tensile strength are paramount, such as in high-pressure seals and valve
components.[10][15]

o PFA and FEP are suitable alternatives when greater flexibility and ductility at cryogenic
temperatures are required, or when cost (in the case of FEP) is a significant driver. PFA's
higher temperature resistance also makes it versatile for systems that cycle between
cryogenic and elevated temperatures.[8][16]

For professionals in drug development and research, a thorough evaluation of the mechanical
stresses, thermal cycling, and chemical environment of the specific cryogenic application is
essential for making an informed material selection that ensures the safety and integrity of
valuable biological samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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